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Compound of Interest

Compound Name: 6-Bromo-2-hexanol

Cat. No.: B16076331

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

enantioselective synthesis of (R)-6-bromo-2-hexanol, a valuable chiral building block in the

development of pharmaceutical agents and other fine chemicals. The primary focus is on the

asymmetric reduction of the prochiral ketone, 6-bromo-2-hexanone. Two highly effective

methods are presented: a biocatalytic approach using an (R)-selective carbonyl reductase and

a chemo-catalytic method employing the Corey-Bakshi-Shibata (CBS) reduction.

Introduction
Chiral alcohols are critical intermediates in the synthesis of single-enantiomer drugs, where

specific stereochemistry is often essential for therapeutic efficacy and safety. (R)-6-bromo-2-
hexanol possesses two functional groups, a secondary alcohol and a primary bromide, making

it a versatile synthon for the introduction of chiral centers and subsequent molecular

elaboration. The key to its synthesis lies in the highly selective reduction of 6-bromo-2-

hexanone. Both biocatalysis and asymmetric chemical catalysis offer excellent solutions to

achieve high enantiopurity.
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Data Presentation
The following table summarizes the expected performance of the two recommended catalytic

systems for the asymmetric reduction of 6-bromo-2-hexanone. The data is based on results

obtained for the structurally similar substrate, 6-chloro-2-hexanone, and is expected to be

comparable for the bromo-analog.[1]
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Mandatory Visualization
Experimental Workflow: Biocatalytic Reduction
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Caption: Experimental workflow for the biocatalytic synthesis of (R)-6-Bromo-2-hexanol.
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Caption: Experimental workflow for the CBS reduction synthesis of (R)-6-Bromo-2-hexanol.

Experimental Protocols
Protocol 1: Biocatalytic Asymmetric Reduction using
Candida parapsilosis Carbonyl Reductase (CPCR)
This protocol is adapted from methodologies successful for the reduction of 6-chloro-2-

hexanone and is expected to be highly effective for 6-bromo-2-hexanone.[1]

Materials:

6-Bromo-2-hexanone

Lyophilized whole cells of Candida parapsilosis expressing Carbonyl Reductase (CPCR) or a

commercially available CPCR enzyme preparation.

Phosphate buffer (50 mM, pH 7.0)

Isopropanol

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Reaction vessel (e.g., baffled flask)

Incubator shaker

Procedure:

Biocatalyst Preparation: If using lyophilized cells, these can be used directly. If using a

purified enzyme, follow the manufacturer's instructions for reconstitution and activity

determination.

Reaction Setup: In a reaction vessel, dissolve 6-bromo-2-hexanone (e.g., 10 mM final

concentration) in phosphate buffer (50 mM, pH 7.0). Add isopropanol to a final concentration

of 10% (v/v) to serve as the co-substrate for cofactor regeneration.
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Enzyme Addition: Add the lyophilized C. parapsilosis cells (e.g., 10 mg/mL) or the

appropriate amount of purified CPCR to the reaction mixture.

Reaction Conditions: Incubate the reaction at 30°C with gentle agitation (e.g., 150 rpm) for

24 hours.

Monitoring: The progress of the reaction can be monitored by taking small aliquots,

extracting with ethyl acetate, and analyzing by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up and Analysis:

Once the reaction is complete, extract the mixture with an equal volume of ethyl acetate

three times.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the mixture and remove the solvent under reduced pressure.

The conversion and enantiomeric excess of the resulting (R)-6-bromo-2-hexanol are

determined by chiral gas chromatography (GC).

Protocol 2: Chemo-catalytic Asymmetric Reduction via
Corey-Bakshi-Shibata (CBS) Reduction
This protocol describes a general procedure for the CBS reduction, a reliable method for the

enantioselective reduction of a wide range of ketones.[2][3][4]

Materials:

6-Bromo-2-hexanone

(R)-Methyl-CBS oxazaborolidine catalyst (or other (R)-CBS catalyst variants)

Borane-tetrahydrofuran complex solution (BH₃·THF, e.g., 1 M in THF)

Anhydrous tetrahydrofuran (THF)
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Methanol

Silica gel for column chromatography

Hexanes and ethyl acetate (for chromatography)

Schlenk flask and inert gas (Argon or Nitrogen) setup

Procedure:

Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the (R)-Methyl-CBS

catalyst (e.g., 5-10 mol%) and dissolve it in anhydrous THF.

Borane Addition: Cool the flask to 0°C in an ice bath. Slowly add the borane-THF complex

solution (e.g., 1.0-1.2 equivalents) dropwise to the catalyst solution with stirring.

Substrate Addition: In a separate flask, dissolve 6-bromo-2-hexanone (1 equivalent) in

anhydrous THF. Add this solution dropwise to the cold catalyst-borane mixture over a period

of 15-30 minutes.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1-2 hours, or until the reaction is complete as monitored by TLC.

Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at 0°C.

Work-up and Purification:

Remove the solvents under reduced pressure.

The crude residue can be purified by silica gel column chromatography using a mixture of

hexanes and ethyl acetate as the eluent to afford pure (R)-6-bromo-2-hexanol.

Analysis: The yield of the purified product should be determined. The enantiomeric excess

can be measured by chiral high-performance liquid chromatography (HPLC) or chiral GC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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